Cas no 15644-86-7 (6-Chloro-2-methylquinolin-4-ol)
6-Chloro-2-methylquinolin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-methylquinolin-4-ol
- 6-CHLORO-4-HYDROXY-2-METHYLQUINOLINE
- 6-CHLORO-2-METHYL-4-QUINOLINOL
- Maybridge1_000348
- BS-10006
- CCG-20028
- KUC100219
- 6-Chloro-2-methyl-4(1H)quinolone
- SMR000024628
- Oprea1_869681
- FT-0621048
- VGDMRXDQWBBKBW-UHFFFAOYSA-N
- F3222-0032
- 83842-54-0
- 6-chloro-2-methyl-4(1H)-Quinolinone
- CHEMBL1525792
- MLS000090010
- AKOS002273171
- MFCD00023981
- 6-Chloro-2-methyl-4-quinolinol #
- 6-Chloro-4-hydroxy-2-methyl-quinoline
- NCGC00159981-01
- FT-0747324
- SB67663
- HMS542H18
- HMS2204I21
- 6-chloro-2-methyl-1H-quinolin-4-one
- KUC100219N
- F0918-2032
- 6-chloro-2-methylquinolin-4(1H)-one
- J-650148
- AKOS009868033
- CS-0131683
- A883575
- HMS3349G18
- SCHEMBL2344421
- MLS000517809
- DTXSID10935450
- 15644-86-7
- EN300-110492
- DB-075981
- 4(1H)-Quinolinone, 6-chloro-2-methyl-
- DB-043320
- STL471343
-
- MDL: MFCD00023981
- Inchi: 1S/C10H8ClNO/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-5H,1H3,(H,12,13)
- InChI Key: VGDMRXDQWBBKBW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C=C(C)N2)=O
Computed Properties
- Exact Mass: 193.02900
- Monoisotopic Mass: 193.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 2.6
Experimental Properties
- Density: 1.273
- Boiling Point: 313.9°Cat760mmHg
- Flash Point: 143.6°C
- Refractive Index: 1.587
- PSA: 33.12000
- LogP: 2.90220
6-Chloro-2-methylquinolin-4-ol Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-2-methylquinolin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038844-1g |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 95% | 1g |
£87.00 | 2022-03-01 | |
| Fluorochem | 038844-10g |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 95% | 10g |
£390.00 | 2022-03-01 | |
| Apollo Scientific | OR309278-1g |
6-Chloro-4-hydroxy-2-methylquinoline |
15644-86-7 | 1g |
£73.00 | 2025-02-20 | ||
| Apollo Scientific | OR309278-5g |
6-Chloro-4-hydroxy-2-methylquinoline |
15644-86-7 | 5g |
£224.00 | 2025-02-20 | ||
| ChemScence | CS-0131683-1g |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 98.85% | 1g |
$58.0 | 2022-04-27 | |
| ChemScence | CS-0131683-5g |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 98.85% | 5g |
$185.0 | 2022-04-27 | |
| ChemScence | CS-0131683-10g |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 98.85% | 10g |
$342.0 | 2022-04-27 | |
| TRC | C368718-10mg |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | C368718-50mg |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 50mg |
$ 65.00 | 2022-06-01 | ||
| TRC | C368718-100mg |
6-Chloro-2-methylquinolin-4-ol |
15644-86-7 | 100mg |
$ 80.00 | 2022-06-01 |
6-Chloro-2-methylquinolin-4-ol Related Literature
-
1. 127. Nitration of derivatives of 4-hydroxyquinaldineW. O. Kermack,Alice P. Weatherhead J. Chem. Soc. 1939 563
Additional information on 6-Chloro-2-methylquinolin-4-ol
Introduction to 6-Chloro-2-methylquinolin-4-ol (CAS No. 15644-86-7)
6-Chloro-2-methylquinolin-4-ol, identified by its Chemical Abstracts Service (CAS) number 15644-86-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds that are widely studied for their diverse biological activities. The presence of both chloro and methyl substituents on the quinoline ring enhances its structural complexity and potential for functionalization, making it a valuable scaffold for drug discovery and material science applications.
The structure of 6-Chloro-2-methylquinolin-4-ol features a benzene-like core with a fused pyridine ring, where the chlorine atom is attached at the 6-position and a methyl group at the 2-position. The hydroxyl group at the 4-position further contributes to its reactivity, enabling various chemical transformations. This unique arrangement of functional groups makes it an attractive candidate for synthesizing more complex molecules, particularly in medicinal chemistry.
In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. 6-Chloro-2-methylquinolin-4-ol has been explored as a precursor in the synthesis of pharmacologically active compounds. Its derivatives have shown promise in several areas, including antimicrobial, antiviral, and anticancer applications. The chloro and methyl groups provide points for further modification, allowing researchers to tailor the molecule's properties for specific therapeutic targets.
One of the most compelling aspects of 6-Chloro-2-methylquinolin-4-ol is its role in developing novel therapeutic agents. Researchers have leveraged its scaffold to create compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in cancer progression. The hydroxyl group at the 4-position can be modified to introduce additional functionalities, such as urea or amide moieties, which are known to improve binding affinity to biological targets.
The synthesis of 6-Chloro-2-methylquinolin-4-ol typically involves multi-step organic reactions starting from readily available quinoline precursors. The chlorination and methylation steps are critical and often require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the process and minimize byproducts.
Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of 6-Chloro-2-methylquinolin-4-ol. Molecular modeling studies have helped predict how this compound interacts with biological targets, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods, enabling faster and more efficient drug discovery processes.
The pharmaceutical industry has shown particular interest in quinoline derivatives due to their versatility. 6-Chloro-2-methylquinolin-4-ol serves as a key intermediate in producing drugs that target various diseases. For example, derivatives of this compound have been investigated for their potential in treating infectious diseases caused by resistant pathogens. The ability to modify its structure allows for fine-tuning its pharmacokinetic properties, such as solubility and bioavailability.
In addition to pharmaceutical applications, 6-Chloro-2-methylquinolin-4-ol has found utility in material science. Its heterocyclic structure makes it a suitable candidate for developing organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its derivatives as components in organic electronic devices due to their electronic properties and stability under various conditions.
The environmental impact of synthesizing and using 6-Chloro-2-methylquinolin-4-ol is also an area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being integrated into the production process to ensure that this compound can be manufactured responsibly while maintaining high quality standards.
Future research directions for 6-Chloro-2-methylquinolin-4-ol include exploring new synthetic methodologies and expanding its applications in drug discovery. The development of novel derivatives with improved properties is expected to drive further innovation in this field. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit society.
In conclusion, 6-Chloro-2-methylquinolin-4-ol (CAS No. 15644-86-7) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structure and reactivity make it a valuable building block for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in the chemical sciences.
15644-86-7 (6-Chloro-2-methylquinolin-4-ol) Related Products
- 165112-03-8(2-Methylquinolin-7-ol)
- 89481-38-9(1,7-Phenanthroline-4,10-diol,2,8-dimethyl-)
- 288570-08-1(7-methyl-3H-pyrrolo[3,2-f]quinolin-9(6H)-one)
- 63870-80-4(4-Quinolinol, 2-methyl-, sodium salt)
- 698982-05-7(5-Hydroxy-2,7-dimethylquinoline)
- 6337-51-5(4-Quinolinol,2-(4-chlorophenyl)-)
- 844903-57-7(5-Quinolinol, 2-methyl-, hydrobromide)
- 1210-03-3( )
- 607-72-7(2-Methylquinolin-5-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)